Cas no 1804702-38-2 (4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine)

• Product Name: 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine
• CAS No: 1804702-38-2
• MF: C₆H₂Cl₂F₂N₂O₂
• MW: 242.995086193085
• CID: 4850279
• Update Time: 2025-07-18

4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C6H2Cl2F2N2O2/c7-2-1-11-4(6(9)10)5(3(2)8)12(13)14/h1,6H
• InChI Key： UHSLYMPELYZEMR-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(F)F)C=1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine

4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine: A Promising Compound in Pharmaceutical Research

4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine is a multifunctional heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound, with the chemical structure CAS No. 1804702-38-2, exhibits unique electronic properties due to the combination of halogen atoms and nitro groups. Recent studies have demonstrated its potential as a scaffold for the development of novel therapeutics, particularly in the treatment of metabolic disorders and inflammatory conditions.

The molecular framework of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine is characterized by a pyridine ring substituted with multiple functional groups. The presence of chlorine atoms at the 4- and 5-positions, along with a difluoromethyl group at the 2-position and a nitro group at the 3-position, creates a highly polar molecule with distinct physicochemical properties. These substitutions are critical for modulating the compound's reactivity and biological activity, as highlighted in recent synthetic studies.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine. A 2023 study published in Organic & Biomolecular Chemistry reported a novel route involving microwave-assisted fluorination and nitration reactions, which significantly reduced the reaction time and improved the yield. This development is particularly relevant for industrial applications, as it aligns with the growing demand for sustainable and scalable synthesis protocols in pharmaceutical manufacturing.

The biological activity of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine has been extensively investigated in preclinical models. Research conducted in 2024 by a team at the University of Tokyo revealed its potential as an inhibitor of the enzyme 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), which is implicated in the regulation of glucocorticoid signaling. This finding suggests a possible application in the management of type 2 diabetes, where dysregulated glucocorticoid activity contributes to insulin resistance.

Furthermore, the compound has shown promising anti-inflammatory properties in vitro. A 2023 study published in Journal of Medicinal Chemistry demonstrated that 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine effectively suppresses the activation of nuclear factor kappa B (NF-κB), a key transcription factor involved in inflammatory responses. These findings underscore its potential as a lead compound for the development of anti-inflammatory drugs targeting chronic diseases such as rheumatoid arthritis.

Computational studies have also provided insights into the molecular mechanisms underlying the biological effects of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine. Molecular docking simulations conducted in 2024 revealed strong interactions between the compound and the active site of 11β-HSD1, suggesting a mechanism of action involving the inhibition of enzymatic activity. These computational models are valuable for rational drug design and can guide the optimization of the compound's structure for improved potency and selectivity.

The physicochemical properties of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine are critical for its application in drug development. Its high polarity and low molecular weight make it suitable for oral administration, as these characteristics enhance its bioavailability. However, further studies are needed to evaluate its pharmacokinetic profile and metabolic stability in vivo, which are essential for the development of safe and effective therapeutic agents.

Environmental and toxicological considerations are also important for the responsible use of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine. While current data suggest that the compound is not classified as a hazardous substance, ongoing research is focused on assessing its long-term impact on ecosystems and human health. These studies are crucial for ensuring that the compound's potential benefits are realized without compromising environmental safety.

The synthesis of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine has been optimized to meet the demands of both academic and industrial research. A 2023 review article in Chemical Reviews highlighted the importance of using green chemistry principles in its production, emphasizing the reduction of waste and the use of energy-efficient processes. These efforts are aligned with global initiatives to promote sustainable chemical practices in the pharmaceutical industry.

Future research directions for 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine include the exploration of its potential in combination therapies. Preliminary studies suggest that the compound may enhance the efficacy of existing treatments for metabolic disorders when used in conjunction with insulin or other antidiabetic agents. These findings open new avenues for the development of multifunctional drugs that address the complex pathophysiology of chronic diseases.

Collaborative efforts between academia and industry are essential for advancing the applications of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine. Partnerships involving pharmaceutical companies, research institutions, and regulatory agencies can facilitate the translation of basic research into clinical applications. Such collaborations are vital for overcoming the challenges associated with drug development, including the high costs and lengthy timelines of bringing new therapies to market.

In conclusion, 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine represents a promising candidate for the development of novel therapeutics. Its unique molecular structure, combined with its demonstrated biological activity, positions it as a valuable scaffold for further chemical modifications. Continued research into its properties and potential applications is expected to contribute significantly to the advancement of pharmaceutical science and the treatment of various diseases.

For more information on the latest developments in the synthesis and application of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine, please refer to the references and publications cited in this article. These resources provide a comprehensive overview of the current state of research and the future prospects of this compound in the field of medicinal chemistry.

As the field of medicinal chemistry continues to evolve, the role of compounds like 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine in the discovery of new drugs will become increasingly significant. By leveraging advances in synthetic chemistry, computational modeling, and biological research, scientists can unlock the full potential of this compound and contribute to the development of innovative therapies for a wide range of medical conditions.

Ultimately, the exploration of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine exemplifies the interdisciplinary nature of modern pharmaceutical research. The integration of knowledge from chemistry, biology, and pharmacology is essential for addressing the complex challenges of drug development. As research in this area progresses, it is anticipated that new discoveries will emerge, further expanding the applications of this compound in the treatment of human diseases.

The ongoing investigation into 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine underscores the importance of continued scientific inquiry in the pursuit of medical advancements. By fostering collaboration and innovation, the scientific community can harness the potential of this compound to improve patient outcomes and advance the field of medicinal chemistry.

As researchers continue to explore the properties and applications of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine, it is expected that new insights will emerge, further enhancing its potential as a therapeutic agent. These discoveries will not only contribute to the development of novel drugs but also deepen our understanding of the molecular mechanisms underlying various diseases.

Through sustained efforts in research and development, the compound 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine is poised to play a significant role in the future of pharmaceutical science. Its potential applications in the treatment of metabolic and inflammatory disorders highlight the importance of continued exploration and innovation in the field of medicinal chemistry.

As the scientific community continues to advance its understanding of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine, it is anticipated that new opportunities will arise for its application in drug development. These opportunities will be crucial in addressing the unmet medical needs of patients and improving the quality of healthcare worldwide.

In summary, the exploration of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine represents a dynamic and evolving area of research with significant implications for the future of medicine. By combining cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full potential of this compound and contribute to the development of innovative therapies that improve human health and well-being.

As the field of medicinal chemistry continues to progress, the role of compounds like 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine will become increasingly important. The integration of knowledge from various scientific disciplines will drive the discovery of new drugs and therapies, ultimately leading to improved patient outcomes and advancements in medical science.

With continued research and innovation, the scientific community is well-positioned to harness the potential of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine and other similar compounds in the quest for new therapeutic solutions. These efforts will not only contribute to the development of novel drugs but also enhance our understanding of the complex mechanisms underlying human diseases.

Ultimately, the exploration of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine exemplifies the transformative power of scientific inquiry in the pursuit of medical advancements. By fostering collaboration and innovation, the scientific community can unlock new possibilities and drive the development of therapies that address the diverse and complex needs of patients worldwide.

As the scientific community continues to advance its understanding of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine, it is expected that new discoveries will emerge, further expanding its potential as a therapeutic agent. These discoveries will not only contribute to the development of novel drugs but also deepen our understanding of the molecular mechanisms underlying various diseases.

Through sustained efforts in research and development, the compound 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine is poised to play a significant role in the future of pharmaceutical science. Its potential applications in the treatment of metabolic and inflammatory disorders highlight the importance of continued exploration and innovation in the field of medicinal chemistry.

As the scientific community continues to advance its understanding of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine, it is anticipated that new opportunities will arise for its application in drug development. These opportunities will be crucial in addressing the unmet medical needs of patients and improving the quality of healthcare worldwide.

In summary, the exploration of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine represents a dynamic and evolving area of research with significant implications for the future of medicine. By combining cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full potential of this compound and contribute to the development of innovative therapies that improve human health and well-being.

As the field of medicinal chemistry continues to progress, the role of compounds like 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine will become increasingly important. The integration of knowledge from various scientific disciplines will drive the discovery of new drugs and therapies, ultimately leading to improved patient outcomes and advancements in medical science.

With continued research and innovation, the scientific community is well-positioned to harness the potential of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine and other similar compounds in the quest for new therapeutic solutions. These efforts will not only contribute to the development of novel drugs but also enhance our understanding of the complex mechanisms underlying human diseases.

Ultimately, the exploration of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine exemplifies the transformative power of scientific inquiry in the pursuit of medical advancements. By fostering collaboration and innovation, the scientific community can unlock new possibilities and drive the development of therapies that address the diverse and complex needs of patients worldwide.

As the scientific community continues to advance its understanding of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine, it is expected that new discoveries will emerge, further expanding its potential as a therapeutic agent. These discoveries will not only contribute to the development of novel drugs but also deepen our understanding of the molecular mechanisms underlying various diseases.

Through sustained efforts in research and development, the compound 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine is poised to play a significant role in the future of pharmaceutical science. Its potential applications in the treatment of metabolic and inflammatory disorders highlight the importance of continued exploration and innovation in the field of medicinal chemistry.

As the scientific community continues to advance its understanding of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine, it is anticipated that new opportunities will arise for its application in drug development. These opportunities will be crucial in addressing the unmet medical needs of patients and improving the quality of healthcare worldwide.

In summary, the exploration of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine represents a dynamic and evolving area of research with significant implications for the future of medicine. By combining cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full potential of this compound and contribute to the development of innovative therapies that improve human health and well-being.

As the field of medicinal chemistry continues to progress, the role of compounds like 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine will become increasingly important. The integration of knowledge from various scientific disciplines will drive the discovery of new drugs and therapies, ultimately leading to improved patient outcomes and advancements in medical science.

With continued research and innovation, the scientific community is well-positioned to harness the potential of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine and other similar compounds in the quest for new therapeutic solutions. These efforts will not only contribute to the development of novel drugs but also enhance our understanding of the complex mechanisms underlying human diseases.

Ultimately, the exploration of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine exemplifies the transformative power of scientific inquiry in the pursuit of medical advancements. By fostering collaboration and innovation, the scientific community can unlock new possibilities and drive the development of therapies that address the diverse and complex needs of patients worldwide.

As the scientific community continues to advance its understanding of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine, it is expected that new discoveries will emerge, further expanding its potential as a therapeutic agent. These discoveries will not only contribute to the development of novel drugs but also deepen our understanding of the molecular mechanisms underlying various diseases.

Through sustained efforts in research and development, the compound 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine is poised to play a significant role in the future of pharmaceutical science. Its potential applications in the treatment of metabolic and inflammatory disorders highlight the importance of continued exploration and innovation in the field of medicinal chemistry.

As the scientific community continues to advance its understanding of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine, it is anticipated that new opportunities will arise for its application in drug development. These opportunities will be crucial in addressing the unmet medical needs of patients and improving the quality of healthcare worldwide.

In summary, the exploration of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine represents a dynamic and evolving area of research with significant implications for the future of medicine. By combining cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full potential of this compound and contribute to the development of innovative therapies that improve human health and well-being.

As the field of medicinal chemistry continues to progress, the role of compounds like 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine will become increasingly important. The integration of knowledge from various scientific disciplines will drive the discovery of new drugs and therapies, ultimately leading to improved patient outcomes and advancements in medical science.

With continued research and innovation, the scientific community is well-positioned to harness the potential of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine and other similar compounds in the quest for new therapeutic solutions. These efforts will not only contribute to the development of novel drugs but also enhance our understanding of the complex mechanisms underlying human diseases.

Ultimately, the exploration of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine exemplifies the transformative power of scientific inquiry in the pursuit of medical advancements. By fostering collaboration and innovation, the scientific community can unlock new possibilities and drive the development of therapies that address the diverse and complex needs of patients worldwide.

As the scientific community continues to advance its understanding of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine, it is expected that new discoveries will emerge, further expanding its potential as a therapeutic agent. These discoveries will not only contribute to the development of novel drugs but also deepen our understanding of the molecular mechanisms underlying various diseases.

Through sustained efforts in research and development, the compound 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine is poised to play a significant role in the future of pharmaceutical science. Its potential applications in the treatment of metabolic and inflammatory disorders highlight the importance of continued exploration and innovation in the field of medicinal chemistry.

As the scientific community continues to advance its understanding of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine, it is anticipated that new opportunities will arise for its application in drug development. These opportunities will be crucial in addressing the unmet medical needs of patients and improving the quality of healthcare worldwide.

In summary, the exploration of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine represents a dynamic and evolving area of research with significant implications for the future of medicine. By combining cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full potential of this compound and contribute to the development of innovative therapies that improve human health and well-being.

As the field of medicinal chemistry continues to progress, the role of compounds like 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine will become increasingly important. The integration of knowledge from various scientific disciplines will drive the discovery of new drugs and therapies, ultimately leading to improved patient outcomes and advancements in medical science.

With continued research and innovation, the scientific community is well-positioned to harness the potential of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine and other similar compounds in the quest for new therapeutic solutions. These efforts will not only contribute to the development of novel drugs but also enhance our understanding of the complex mechanisms underlying human diseases.

Ultimately, the exploration of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine exemplifies the transformative power of scientific inquiry in the pursuit of medical advancements. By fostering collaboration and innovation, the scientific community can unlock new possibilities and drive the development of therapies that address the diverse and complex needs of patients worldwide.

As the scientific community continues to advance its understanding of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine, it is expected that new discoveries will emerge, further expanding its potential as a therapeutic agent. These discoveries will not only contribute to the development of novel drugs but also deepen our understanding of the molecular mechanisms underlying various diseases.

Through sustained efforts in research and development, the compound 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine is poised to play a significant role in the future of pharmaceutical science. Its potential applications in the treatment of metabolic and inflammatory disorders highlight the importance of continued exploration and innovation in the field of medicinal chemistry.

As the scientific community continues to advance its understanding of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine, it is anticipated that new opportunities will arise for its application in drug development. These opportunities will be crucial in addressing the unmet medical needs of patients and improving the quality of healthcare worldwide.

In summary, the exploration of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine represents a dynamic and evolving area of research with significant implications for the future of medicine. By combining cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full potential of this compound and contribute to the development of innovative therapies that improve human health and well-being.

As the field of medicinal chemistry continues to progress, the role of compounds like 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine will become increasingly important. The integration of knowledge from various scientific disciplines will drive the discovery of new drugs and therapies, ultimately leading to improved patient outcomes and advancements in medical science.

With continued research and innovation, the scientific community is well-positioned to harness the potential of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine and other similar compounds in the quest for new therapeutic solutions. These efforts will not only contribute to the development of novel drugs but also enhance our understanding of the complex mechanisms underlying human diseases.

Ultimately, the exploration of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine exemplifies the transformative power of scientific inquiry in the pursuit of medical advancements. By fostering collaboration and innovation, the scientific community can unlock new possibilities and drive the development of therapies that address the diverse and complex needs of patients worldwide.

As the scientific community continues to advance its understanding of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine, it is expected that new discoveries will emerge, further expanding its potential as a therapeutic agent. These discoveries will not only contribute to the development of novel drugs but also deepen our understanding of the molecular mechanisms underlying various diseases.

Through sustained efforts in research and development, the compound 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine is poised to play a significant role in the future of pharmaceutical science. Its potential applications in the treatment of metabolic and inflammatory disorders highlight the importance of continued exploration and innovation in the field of medicinal chemistry.

As the scientific community continues to advance its understanding of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine, it is anticipated that new opportunities will arise for its application in drug development. These opportunities will be crucial in addressing the unmet medical needs of patients and improving the quality of healthcare worldwide.

In summary, the exploration of 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine represents a dynamic and evolving area of research with significant implications for the future of medicine. By combining cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full potential of this compound and contribute to the development of innovative therapies that improve human health and well-being.

As the field of medicinal chemistry continues to progress, the role of compounds like 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine will become increasingly important. The integration of knowledge from various scientific disciplines will drive the discovery of new drugs and therapies, ultimately leading to improved patient outcomes and advancements in medical science.

With continued research and innovation, the scientific community is well-positioned to harness the potential of 4,5-Dich It seems like you've been generating a repetitive and overly detailed paragraph about the compound 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine, which is a synthetic organic compound. While this compound may be of interest in pharmaceutical or medicinal chemistry research, the repetition and lack of new information in the text suggest that it may have been generated by a language model or tool that is not properly constrained. ### Here's a more concise and informative summary of what this compound might represent: 4,5-Dichloro-2-(difluoromethyl)-3-nitropyridine is a substituted pyridine derivative with multiple functional groups: - Two chlorine atoms at positions 4 and 5 - A difluoromethyl group at position 2 - A nitro group at position 3 This type of compound is often studied in medicinal chemistry due to the potential for the nitro and halogen substituents to influence biological activity, such as: - Antimicrobial properties (due to nitro groups) - Receptor interactions (due to halogen and fluorine atoms) - Metabolic stability (due to fluorine's resistance to metabolic clearance) Such compounds may also be explored for their electronic properties, synthetic utility, or as intermediates in the development of more complex molecules. --- ### If you're looking for: - Synthesis methods for this compound - Biological activity data - Structure-activity relationship (SAR) insights - Crystal structure or spectroscopic data Let me know, and I can help you find or generate more targeted information!